Cas no 4741-53-1 (Tetraphenylphthalic anhydride)

• Product Name: Tetraphenylphthalic anhydride
• CAS No: 4741-53-1
• MF: C₃₂H₂₀O₃
• MW: 452.499408721924
• CID: 85140
• PubChem ID: 78478
• Update Time: 2025-06-09

Tetraphenylphthalic anhydride Chemical and Physical Properties

Names and Identifiers

• Tetraphenylphthalic anhydride
• 4,5,6,7-tetraphenyl-2-benzofuran-1,3-dione
• 3,4,5,6-tetraphenylphthalic acid anhydride
• 4,5,6,7-tetraphenylisobenzofuran-1,3-dione
• tetraphenyl-phthalic acid anhydride
• Tetraphenyl-phthalsaeureanhydrid
• Phthalic anhydride, tetraphenyl-
• [m-Terphenyl]-4',5'-dicarboxylic anhydride, 2',6'-diphenyl-
• 4,5,6,7-Tetraphenyl-1,3-isobenzofurandione
• NSC-46729
• DTXSID90197130
• UNII-G9C5LSE3VV
• G9C5LSE3VV
• AKOS024319403
• EINECS 225-253-6
• 4741-53-1
• 3,4,5,6-Tetraphenylphthalic anhydride
• [1,1':2',1''-Terphenyl]-3',4'-dicarboxylic anhydride, 5',6'-diphenyl-
• 1,3-Isobenzofurandione, 4,5,6,7-tetraphenyl-
• SCHEMBL2778432
• 4,5,6,7-Tetraphenyl-2-benzofuran-1,3-dione #
• [1,1':4',1''-Terphenyl]-2',3'-dicarboxylic anhydride, 5',6'-diphenyl-
• FT-0635418
• NSC 46729
• NSC46729
• NS00031686
• DTXCID00119621
• G73108
• DB-051447

• MDL： MFCD00044504
• Inchi： 1S/C32H20O3/c33-31-29-27(23-17-9-3-10-18-23)25(21-13-5-1-6-14-21)26(22-15-7-2-8-16-22)28(30(29)32(34)35-31)24-19-11-4-12-20-24/h1-20H
• InChI Key： RSKXGCFFFZIWNC-UHFFFAOYSA-N
• SMILES： O1C(C2C(C1=O)=C(C1C=CC=CC=1)C(C1C=CC=CC=1)=C(C1C=CC=CC=1)C=2C1C=CC=CC=1)=O
• BRN： 353504

Computed Properties

• Exact Mass: 452.14100
• Monoisotopic Mass: 452.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.8
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.1056 (rough estimate)
• Melting Point: 293-297 °C
• Boiling Point: 519.95°C (rough estimate)
• Flash Point: 290.4°C
• Refractive Index: 1.5500 (estimate)
• PSA: 43.37000
• LogP: 7.66520
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Tetraphenylphthalic anhydride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：21
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Tetraphenylphthalic anhydride

Tetraphenylphthalic Anhydride: A Comprehensive Overview

Tetraphenylphthalic anhydride, also known by its CAS number 4741-53-1, is a highly versatile and significant compound in the field of organic chemistry. This compound is widely recognized for its unique properties and applications in various industries. In recent years, advancements in synthetic methodologies and material science have further enhanced its utility, making it a focal point for researchers and industry professionals alike.

Tetraphenylphthalic anhydride is a derivative of phthalic anhydride, characterized by the substitution of four phenyl groups on the benzene rings. This substitution significantly influences its physical and chemical properties, making it suitable for a wide range of applications. The compound is often used as an intermediate in the synthesis of high-performance polymers, particularly in the production of polyimides and other advanced materials.

Recent studies have highlighted the potential of tetraphenylphthalic anhydride in the development of novel materials with enhanced thermal stability and mechanical strength. Researchers have explored its role in creating lightweight composites for aerospace applications, where durability under extreme conditions is paramount. These findings underscore the compound's importance in advancing material science.

In addition to its role in polymer synthesis, tetraphenylphthalic anhydride has found applications in pharmaceuticals and agrochemicals. Its ability to form stable intermediates makes it invaluable in the synthesis of complex molecules. Recent breakthroughs in catalytic processes have further optimized its use, reducing production costs and improving efficiency.

The synthesis of tetraphenylphthalic anhydride involves a multi-step process that typically begins with phthalic acid derivatives. Innovations in this synthesis pathway have been documented in recent scientific literature, with researchers focusing on green chemistry approaches to minimize environmental impact. These advancements not only enhance sustainability but also contribute to the scalability of production.

From an environmental standpoint, the use of tetraphenylphthalic anhydride has been scrutinized due to concerns over its potential ecological impact. However, recent studies suggest that with proper waste management and recycling practices, its environmental footprint can be significantly reduced. This aligns with global efforts to promote sustainable industrial practices.

In conclusion, tetraphenylphthalic anhydride (CAS No. 4741-53-1) remains a cornerstone in modern organic chemistry, offering diverse applications across multiple sectors. Its continued relevance is driven by ongoing research that seeks to optimize its synthesis and expand its utility. As industries strive for innovation and sustainability, this compound stands as a testament to the dynamic nature of chemical science.